3-tert-Butyl-2,6-dimethylphenol

• CAS No.: 61248-69-9
• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 3-tert-butyl-2,6-dimethylphenol
• InChI: InChI=1S/C12H18O/c1-8-6-7-10(12(3,4)5)9(2)11(8)13/h6-7,13H,1-5H3
• InChI Key: AJMYSQMYDOXMBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C(C)(C)C)C)O

Description

3-tert-Butyl-2,6-dimethylphenol is a substituted phenolic compound characterized by a tert-butyl group at the 3-position and methyl groups at the 2- and 6-positions of the aromatic ring. Phenolic compounds with bulky alkyl groups (e.g., tert-butyl) are often utilized as antioxidants or stabilizers in industrial applications due to their steric hindrance and radical-scavenging capabilities .

Comparison with Similar Compounds

Key Observations :

• Steric Effects: Compounds with tert-butyl groups (e.g., 4-sec-Butyl-2,6-di-tert-butylphenol) exhibit significant steric hindrance, reducing reactivity but enhancing stability .
• Substituent Influence: Bromine at the 4-position (4-Bromo-2,6-dimethylphenol) increases molecular weight and melting point compared to methyl or amino derivatives .
• Solubility: Amino-substituted derivatives (e.g., 3-Amino-2,6-dimethylphenol) show higher solubility in polar solvents like DMSO due to hydrogen bonding .

Contrasts :

• 3-Amino-2,6-dimethylphenol exhibits route-dependent toxicity (e.g., high dermal absorption vs. low oral bioavailability) .
• Halogenated derivatives (e.g., 4-Bromo-2,6-dimethylphenol) may pose environmental risks due to persistence .

Metabolic and Kinetic Differences

• 3-Amino-2,6-dimethylphenol: Rapidly absorbed and excreted via urine; metabolism dominated by sulfation and acetylation .
• 4-Chloro-2,6-dimethylphenol: Forms stable adducts in analytical derivatization, minimizing environmental degradation .

Q & A

Basic: What synthetic methodologies are recommended for preparing high-purity 3-tert-Butyl-2,6-dimethylphenol?

Answer:
3-tert-Butyl-2,6-dimethylphenol can be synthesized via alkylation reactions using phase-transfer catalysis or oxidative coupling. For example, analogous phenolic compounds (e.g., 4-bromo-2,6-dimethylphenol) have been polymerized using phase-transfer catalysts like 2,2-di(4-hydroxy-3,5-dimethylphenyl)propane, yielding controlled molecular architectures . Post-synthesis, purity is ensured via column chromatography or recrystallization, followed by structural validation using NMR (¹H/¹³C) and high-resolution mass spectrometry (HRMS). The tert-butyl group’s steric bulk necessitates optimized reaction conditions to avoid side reactions .

Advanced: How can structural analogs of 3-tert-Butyl-2,6-dimethylphenol be distinguished in complex matrices?

Answer:
Chromatographic separation coupled with derivatization is effective. For instance, hypochlorous acid and chlorine dioxide were quantified via two-step derivatization with 2,6-dimethylphenol, producing distinct chloro- and iodo-derivatives detectable by HPLC-UV . Similarly, 3-tert-Butyl-2,6-dimethylphenol and its analogs (e.g., 4-tert-butyl isomers) can be differentiated using reverse-phase HPLC with tandem mass spectrometry (LC-MS/MS), leveraging retention time shifts and fragmentation patterns. Structural analogs like 2,6-di-tert-butylphenol lack methyl groups, altering hydrophobicity and ionization efficiency .

Basic: What spectroscopic techniques confirm the structural identity of 3-tert-Butyl-2,6-dimethylphenol?

Answer:
Key techniques include:

• ¹H NMR : Methyl groups (δ 2.2–2.4 ppm) and tert-butyl protons (δ 1.3 ppm) provide distinct splitting patterns.
• FT-IR : O-H stretching (∼3200 cm⁻¹) and aromatic C=C vibrations (∼1500 cm⁻¹).
• GC-MS : Molecular ion ([M]⁺) at m/z 178.28 (C₁₂H₁₈O) and diagnostic fragments (e.g., loss of tert-butyl group: m/z 121).
  Cross-referencing with databases like PubChem (CID 15884) ensures accuracy .

Advanced: What mechanistic pathways explain quinone methide formation from 3-tert-Butyl-2,6-dimethylphenol under oxidative conditions?

Answer:
Oxidation of 3-tert-Butyl-2,6-dimethylphenol generates a quinone methide intermediate via deprotonation and elimination of the tert-butyl group. This reactive species undergoes nucleophilic attack, forming covalent adducts with biomolecules (e.g., proteins or DNA), as observed in studies of analogous 2-tert-butyl-4,6-dimethylphenol derivatives . The tert-butyl group’s steric hindrance slows hydration of the quinone methide, increasing its half-life and reactivity .

Basic: How should 3-tert-Butyl-2,6-dimethylphenol be stored to maintain stability?

Answer:
Store under inert atmosphere (N₂/Ar) at 2–8°C to prevent oxidation. Light-sensitive samples require amber glassware. Purity degradation is monitored via periodic HPLC analysis, tracking peaks for oxidation byproducts (e.g., quinones) .

Advanced: What role do steric effects play in modulating the antioxidant activity of 3-tert-Butyl-2,6-dimethylphenol?

Answer:
The tert-butyl group hinders radical scavenging by blocking access to the phenolic -OH group, reducing antioxidant efficacy compared to less hindered analogs (e.g., 2,6-dimethylphenol). However, this steric protection enhances stability against autoxidation, making it suitable for long-term studies. Comparative ESR studies with DPPH radicals quantify activity differences .

Basic: How can coexisting oxidizing agents interfere with the quantification of 3-tert-Butyl-2,6-dimethylphenol, and how is this mitigated?

Answer:
Oxidizing agents (e.g., ClO₂, HOCl) may degrade the compound or form adducts. A two-step derivatization protocol, as used for chlorine species, can isolate the target analyte:

Step 1 : React interferents (e.g., HOCl) with 2,6-dimethylphenol to form chloro-derivatives.

Step 2 : Quench residual oxidants before quantifying 3-tert-Butyl-2,6-dimethylphenol via LC-MS .

Advanced: What in vitro models are appropriate for assessing the cytotoxicity of 3-tert-Butyl-2,6-dimethylphenol?

Answer:
OECD-compliant assays (e.g., chromosome aberration tests in mammalian cells) under GLP conditions are standard. For example, 4-sec-butyl-2,6-di-tert-butylphenol was evaluated in vitro for clastogenicity, with metabolic activation (S9 mix) to simulate hepatic metabolism . Endpoints include micronucleus formation and apoptosis markers (e.g., caspase-3 activation) .

Basic: What computational tools predict the physicochemical properties of 3-tert-Butyl-2,6-dimethylphenol?

Answer:
Software like Gaussian (DFT calculations) estimates logP (∼3.5) and pKa (∼10.2). PubChem’s chemical structure database provides experimental validation for solubility (∼0.1 mg/mL in water) and melting point (∼168°C decomposition) .

Advanced: How does 3-tert-Butyl-2,6-dimethylphenol influence polymer compatibility in alloy systems?

Answer:
As a stabilizer, it reduces oxidative degradation in polymer blends (e.g., PA66/PPO alloys) by scavenging free radicals during thermal processing. Mechanistic studies using torque rheometry and FT-IR track radical quenching efficiency, correlating with mechanical property retention (e.g., tensile strength) .